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Compound of Interest

Compound Name: 1,3-Dibenzylurea

Cat. No.: B110378

CAS Number: 1466-67-7

This technical guide provides an in-depth overview of 1,3-dibenzylurea, a versatile organic
compound with applications in chemical synthesis and potential therapeutic properties. The
document is intended for researchers, scientists, and professionals in drug development,
offering a comprehensive summary of its properties, synthesis, analytical methods, and
biological activities.

Core Properties of 1,3-Dibenzylurea

1,3-Dibenzylurea is a symmetrically disubstituted urea derivative. Its core physical and
chemical properties are summarized in the tables below for easy reference.

Identifier Value

CAS Number 1466-67-7

Molecular Formula Ci1s5H16N20

Molecular Weight 240.30 g/mol [1]

IUPAC Name 1,3-bis(phenylmethyl)urea

Synonyms N,N'-Dibenzylurea, sym-Dibenzylurea
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Physical Property Value Source
Melting Point 166-168 °C [2]
167.2-168.3 °C [1]

Boiling Point 476.9 °C at 760 mmHg

Flash Point 191.6 °C

Density 1.121 g/cm3

Appearance White solid/needle-like crystals  [1][2]
Spectroscopic Data Values Source

1H NMR (DMSO-ds, 400MHz)

3 4.46 (d, 2H), 4.75 (dd, 4H),
7.29-7.40 (m, 10H)

[1]

13C NMR (DMSO-ds)

0 158.8, 139.3, 128.8, 127 .4,
44.5

[1]

IR (KBr, cm™1)

3350, 3020, 1660, 1600, 1410

[2]

High-Resolution EIMS (m/z)

240.1264 [M*] (requires
240.3075)

[2]

Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of 1,3-dibenzylurea are

crucial for reproducible research.

Synthesis of 1,3-Dibenzylurea

Method 1: From Benzylamine and Urea

This protocol is adapted from a patented synthesis method.[1]

Materials:

e Urea
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Benzylamine

Aluminum chloride (Lewis acid catalyst)

N,N-Dimethylformamide (DMF)

Argon gas
e Ice
Procedure:

e In a 250 mL four-hole boiling flask, add 20 g (333.00 mmol) of urea, 85.64 g (799.20 mmol)
of benzylamine, 2.22 g (16.65 mmol) of aluminum chloride, and 100 mL of DMF.

o Replace the atmosphere in the flask with argon.
o Heat the reaction mixture to 100 °C and maintain for 30 minutes.
e Cool the reaction solution to 20 °C.

e Pour the cooled solution into a beaker containing 50 g of crushed ice and stir for 30 minutes
to induce crystallization.

e Collect the solid product by suction filtration.

e Wash the collected solid with two 20 mL portions of water.

e Dry the product under vacuum to obtain 1,3-dibenzylurea as a white solid.

Method 2: From Benzyl Isocyanate

This method provides a high-yield, one-pot synthesis of symmetrically disubstituted ureas.
Materials:

e Benzyl isocyanate

e 1,4-Dioxane
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» Tertiary amine (e.g., triethylamine, pyridine, or 2,6-lutidine)

e |ce-cold water

Procedure:

To a mixture of 0.3 mol of benzyl isocyanate in 20-25 mL of 1,4-dioxane, add 2 mol of a
tertiary amine at room temperature.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, pour the reaction mixture into ice-cold water with continuous stirring.

Filter the resulting solid precipitate.

Recrystallize the solid from a suitable solvent (e.g., ethanol) to afford the purified 1,3-
dibenzylurea.[2]

Purification by Recrystallization

Crude 1,3-dibenzylurea can be purified by recrystallization to obtain high-purity crystals.

Procedure:

Dissolve the crude 1,3-dibenzylurea in a minimal amount of hot ethanol.

o [f the solution is colored, add a small amount of activated charcoal and heat for a short
period.

 Hot filter the solution to remove the charcoal and any insoluble impurities.

 Allow the filtrate to cool slowly to room temperature, which will induce the formation of
needle-like crystals.

e Further cool the mixture in an ice bath to maximize crystal formation.

o Collect the crystals by filtration and wash with a small amount of cold ethanol.

e Dry the crystals under vacuum.
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Analytical Methods

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation:

o Dissolve 5-25 mg of 1,3-dibenzylurea in approximately 0.6-0.7 mL of a deuterated solvent
(e.g., DMSO-de or CDCI3) in an NMR tube.

o Ensure the sample is fully dissolved; gentle warming or vortexing may be applied.
e The final solution should be clear and free of any particulate matter.

Acquisition Parameters (Example for a 400 MHz spectrometer):

e Nucleus: *H

o Pulse Program: Standard single pulse

e Number of Scans: 16-64 (depending on concentration)

o Relaxation Delay: 1-5 seconds

e Acquisition Time: 2-4 seconds

e Spectral Width: Appropriate range to cover all proton signals (e.g., -2 to 12 ppm)
Fourier-Transform Infrared (FTIR) Spectroscopy

Sample Preparation (KBr Pellet Method):

Thoroughly grind 1-2 mg of 1,3-dibenzylurea with approximately 100-200 mg of dry
potassium bromide (KBr) powder in an agate mortar.

Place the finely ground mixture into a pellet die.

Apply pressure using a hydraulic press to form a transparent or translucent pellet.

Place the KBr pellet in the sample holder of the FTIR spectrometer for analysis.
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Analysis:

e Collect a background spectrum of a blank KBr pellet.

o Collect the sample spectrum.

e The spectrum is typically recorded in the range of 4000-400 cm~1.
Mass Spectrometry (MS)

Sample Preparation (for Electrospray lonization - ESI):

e Prepare a dilute solution of 1,3-dibenzylurea (e.g., 1-10 ug/mL) in a suitable solvent such as
methanol or acetonitrile.

o The solution may be introduced into the mass spectrometer via direct infusion or through a
liquid chromatography (LC) system.

Analysis:

e The mass spectrometer is typically operated in positive ion mode to detect the protonated
molecule [M+H]*.

e High-resolution mass spectrometry (HRMS) can be used to confirm the elemental
composition.

Biological Activities and Signaling Pathways

1,3-Dibenzylurea has been identified as a compound with potential anti-inflammatory and
analgesic properties. Its primary mechanisms of action are believed to involve the inhibition of
soluble epoxide hydrolase (sEH) and the modulation of inflammatory signaling pathways.

Inhibition of Soluble Epoxide Hydrolase (sEH)

1,3-Dibenzylurea is a known inhibitor of soluble epoxide hydrolase (SEH).[3] SEH is an
enzyme that degrades epoxyeicosatrienoic acids (EETs), which are lipid signaling molecules
with anti-inflammatory, analgesic, and vasodilatory effects. By inhibiting sEH, 1,3-dibenzylurea
increases the levels of EETs, thereby enhancing their beneficial effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Chemistry and Biological Activities of 1,3-
Dibenzylurea: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110378#1-3-dibenzylurea-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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